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Compound of Interest

Compound Name: AL 8810 isopropyl ester

Cat. No.: B15570498 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical

component of laboratory management. This document provides a comprehensive, step-by-step

guide for the proper disposal of AL 8810 isopropyl ester, a prostaglandin FP receptor

antagonist used in research. While the Safety Data Sheet (SDS) for AL 8810 isopropyl ester
indicates it is not classified as a hazardous substance under the Globally Harmonized System

(GHS), prudent laboratory practice dictates that it should not be disposed of down the drain or

in regular trash without proper consideration.[1] Adherence to these procedures will help

safeguard personnel and minimize environmental impact.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. The usual precautionary measures for handling chemicals should be

followed.[1]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and chemical-resistant gloves.

Ventilation: Handle AL 8810 isopropyl ester and its waste in a well-ventilated area, such as

a chemical fume hood, to minimize inhalation exposure.

Spill Management: In case of a spill, absorb the material with an inert, non-combustible

absorbent material (e.g., vermiculite, sand, or earth). Collect the absorbed material and
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place it into a designated, labeled waste container for chemical disposal. Do not allow the

spilled material to enter drains or waterways.

Step-by-Step Disposal Protocol
This protocol outlines the procedure for collecting and disposing of AL 8810 isopropyl ester
waste, including pure compound and contaminated labware.

1. Waste Segregation and Collection:

Identify Waste Streams: Do not mix AL 8810 isopropyl ester waste with other waste

streams, especially incompatible chemicals.[2][3] It should be collected in a dedicated,

properly labeled waste container.

Aqueous vs. Solvent-Based Solutions: If AL 8810 isopropyl ester is dissolved in an organic

solvent (e.g., ethanol, DMSO, dimethyl formamide), it should be collected in a container

designated for flammable liquid waste. If it is in an aqueous buffer, it should be collected in a

non-hazardous aqueous waste container.

Solid Waste: Collect any solid AL 8810 isopropyl ester, contaminated consumables (e.g.,

pipette tips, microfuge tubes), and spill cleanup materials in a separate, clearly labeled

container for solid chemical waste.

2. Waste Container Selection and Labeling:

Container Choice: Use a chemically compatible, leak-proof container with a secure screw-

top cap.[3] High-density polyethylene (HDPE) or glass containers are generally suitable.

Labeling: All waste containers must be clearly and accurately labeled.[4] The label should

include:

The words "Non-Hazardous Waste" or "Chemical Waste for Disposal"

The full chemical name: "AL 8810 isopropyl ester"

List of any solvents and their approximate concentrations

The date the waste was first added to the container (accumulation start date)
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The name of the principal investigator or lab contact

Appropriate hazard warnings (if mixed with hazardous solvents)

3. Storage of Waste:

Designated Storage Area: Store the sealed waste container in a designated satellite

accumulation area within the laboratory.[2][5]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills in case of container failure.

Storage Conditions: Keep the waste container away from heat, sparks, and open flames,

especially if it contains flammable solvents.[6]

4. Arranging for Final Disposal:

Contact Environmental Health and Safety (EHS): Do not dispose of the chemical waste in

the regular trash or pour it down the sink.[1][6] Contact your institution's Environmental

Health and Safety (EHS) department to schedule a pickup for the waste.

Provide Information: Be prepared to provide the EHS department with information about the

waste, including its composition and volume.

Follow Institutional Procedures: Adhere to all specific procedures and documentation

requirements set forth by your institution for chemical waste disposal.

Data Summary for Disposal
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Parameter Guideline Source

GHS Hazard Classification Not a hazardous substance [1]

Recommended PPE
Safety glasses, gloves, lab

coat
[1]

Prohibited Disposal Routes

Do not allow to enter

sewers/surface or ground

water

[1]

Waste Container Type
Chemically compatible, leak-

proof, with a secure cap
[3]

Waste Labeling

Full chemical name,

constituents, accumulation

date, contact info

[4]

Storage Location

Designated satellite

accumulation area with

secondary containment

[2][5]

Final Disposal Method

Collection by institutional

Environmental Health and

Safety (EHS)

[4][5]

Visual Guide to Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AL 8810 isopropyl ester.
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Caption: Disposal workflow for AL 8810 isopropyl ester waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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